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Compound of Interest

Compound Name: 2-Butylhexanoic acid

Cat. No.: B1217910

An In-depth Technical Guide to 2-Butylhexanoic
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Butylhexanoic acid, a key
chemical intermediate. The document details its chemical and physical properties, outlines a
robust synthetic protocol for a critical derivative, and discusses its primary application in the
context of drug development, specifically in the modulation of bile acid metabolism.

Core Chemical Data

CAS Number: 3115-28-4
Molecular Formula: C10H2002

2-Butylhexanoic acid, also known as di-n-butylacetic acid, is a branched-chain carboxylic
acid. Its structure is foundational for the synthesis of more complex molecules, particularly in
the field of medicinal chemistry.

Physicochemical and Spectral Properties

The quantitative data for 2-Butylhexanoic acid are summarized in the table below, providing a
reference for its physical and computed properties.
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Property Value Source
Molecular Weight 172.26 g/mol PubChem[1]
IUPAC Name 2-butylhexanoic acid PubChem[1]

Dibutylacetic acid, Di-n-
Synonyms ) ) PubChem[1]
butylacetic acid

Density 0.899 g/cm?3 Biosynth[2]
Boiling Point 255.0 °C Biosynth[2]
XLogP3 3.5 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

2 PubChem
Count
Rotatable Bond Count 7 PubChem

Synthetic Protocols

While 2-Butylhexanoic acid is commercially available, its derivatization is often a key step in
its application. A particularly important derivative is 2-(Bromomethyl)-2-butylhexanoic acid,
which serves as a crucial intermediate for synthesizing inhibitors of the ileal bile acid
transporter (IBAT), also known as the apical sodium-dependent bile acid transporter (ASBT).[3]

A highly efficient, industrial-scale synthesis for this intermediate has been reported. The overall
workflow involves a malonic ester-type synthesis followed by reduction and subsequent
bromination and hydrolysis.
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Synthesis Workflow for 2-(Bromomethyl)-2-butylhexanoic acid

Ethyl Cyanoacetate +
Bromobutane

:

Dialkylation with
Sodium Ethoxide

:

Ethyl 2,2-dibutylcyanoacetate

:

Reduction
(e.g., LiAlH4)

:

2-Butyl-2-(hydroxymethyl)hexanenitrile

:

Bromination & Hydrolysis
(HBr, H2SO4, Heat)

;

2-(Bromomethyl)-2-butylhexanoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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